2-ethoxyphenyl 2-furoate

• IUPAC Name: (2-ethoxyphenyl) furan-2-carboxylate
• InChI: InChI=1S/C13H12O4/c1-2-15-10-6-3-4-7-11(10)17-13(14)12-8-5-9-16-12/h3-9H,2H2,1H3
• InChI Key: JYXOKRBMXAXZGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC(=O)C2=CC=CO2
• Molecular Formula: C13H12O4
• Molecular Weight: 232.23 g/mol

Description

Synthesis Analysis

The synthesis of 2-ethoxyphenyl 2-furoate involves several chemical reactions, starting from basic organic compounds to the target molecule. Key steps may include addition–elimination reactions, esterification, and the use of catalysts to improve yields and selectivity. For instance, compounds related to 2-ethoxyphenyl 2-furoate, such as 2-((3-(Ethoxycarbonyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)amino)-4-(4-methoxyphenyl)-4-oxobut-2-enoate, have been synthesized by reacting specific precursors with potassium tert-butoxide, demonstrating the complexity and versatility of synthetic routes involved (Batuev et al., 2022).

Molecular Structure Analysis

The molecular structure of 2-ethoxyphenyl 2-furoate and related compounds is characterized by X-ray crystallography, spectroscopic methods, and computational chemistry analyses. These studies reveal the geometric parameters, bonding interactions, and electronic structures that define the compound's stability and reactivity. For example, structural investigation of closely related molecules has highlighted the significance of intramolecular and intermolecular interactions in stabilizing the crystal structure, providing insights into the molecular configuration and electronic properties (Venkatesan et al., 2016).